Cas no 1622309-48-1 (tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate
• CAS No: 1622309-48-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6329249
• PubChem ID: 86730655
• Update Time: 2025-06-14

tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate
• EN300-1896479
• WGBYQVDHVRAIKC-UHFFFAOYSA-N
• AT33360
• 1622309-48-1
• SCHEMBL15954131
• tert-butyl 4-vinyl-1H-imidazole-1-carboxylate

• Inchi： 1S/C10H14N2O2/c1-5-8-6-12(7-11-8)9(13)14-10(2,3)4/h5-7H,1H2,2-4H3
• InChI Key： WGBYQVDHVRAIKC-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(C=C)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate (CAS No. 1622309-48-1)

The compound tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate (CAS No. 1622309-48-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This imidazole derivative is widely recognized for its role as a versatile building block in synthetic chemistry, particularly in the development of novel heterocyclic compounds. Its unique structural features, including the ethenyl group and tert-butyl carbamate moiety, make it a valuable intermediate for designing biologically active molecules.

In recent years, the demand for tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its potential to serve as a precursor for small-molecule inhibitors targeting enzymes and receptors. The compound's CAS No. 1622309-48-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and catalysis.

One of the key advantages of tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate is its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These transformations enable the introduction of diverse functional groups, expanding its utility in structure-activity relationship (SAR) studies. Additionally, the tert-butyl protecting group enhances the compound's stability during synthetic procedures, making it a preferred choice for multi-step syntheses.

The compound's imidazole core is a hallmark of many biologically active molecules, including kinase inhibitors and antimicrobial agents. This structural motif is often associated with improved binding affinity and selectivity in drug-target interactions. As a result, tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate is increasingly explored in the design of next-generation therapeutics for conditions like cancer and infectious diseases.

From an industrial perspective, the scalability of tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate synthesis is a critical factor. Recent advancements in green chemistry have led to more sustainable production methods, reducing the environmental impact of its manufacturing. This aligns with the global shift toward eco-friendly synthesis and green pharmaceuticals, topics that are highly searched in scientific and regulatory communities.

Another area of interest is the compound's potential in polymer chemistry. The ethenyl group allows for radical polymerization, enabling the creation of functionalized polymers with tailored properties. Such materials find applications in drug delivery systems and biocompatible coatings, addressing the rising demand for smart materials in healthcare and technology.

In summary, tert-butyl 4-ethenyl-1H-imidazole-1-carboxylate (CAS No. 1622309-48-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural versatility, combined with the growing emphasis on sustainable chemistry, positions it as a critical component in modern synthetic strategies. As research continues to uncover new uses for this imidazole derivative, its importance in scientific and industrial settings is expected to grow exponentially.